2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C16H28N4O3
• Molecular Weight: 324.42 g/mol
• IUPAC Name: 2-[4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C16H28N4O3/c21-13-12-18-10-8-17(9-11-18)5-1-2-6-20-15(22)14-4-3-7-19(14)16(20)23/h14,21H,1-13H2
• InChI Key: OYQZZXAGZPQPQW-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCCN3CCN(CC3)CCO

Description

2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as THP-1, is a compound that has been extensively studied for its potential therapeutic applications. This compound has shown promise in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory effects. In

Mechanism of Action

The mechanism of action of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood. However, studies have suggested that 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione exerts its effects through various pathways. In cancer research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
In neuroprotection research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to protect neurons from oxidative stress by activating the Nrf2 pathway, which is involved in antioxidant defense. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to reduce inflammation and protect against neuroinflammation by inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have various biochemical and physiological effects. In cancer research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to induce cell cycle arrest and inhibit cell proliferation. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to inhibit tumor growth and angiogenesis.
In neuroprotection research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to improve cognitive function and memory in animal models.
In anti-inflammatory research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to reduce oxidative stress and protect against liver damage in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its potential therapeutic applications in cancer, neuroprotection, and anti-inflammatory research. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have low toxicity and good bioavailability.
However, one of the limitations of using 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its high cost and limited availability. Additionally, the mechanism of action of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. In cancer research, future studies could focus on optimizing the therapeutic potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione by exploring its mechanism of action and identifying potential combination therapies. Additionally, future studies could explore the potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in immunotherapy for cancer.
In neuroprotection research, future studies could focus on exploring the potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in treating other neurodegenerative diseases such as Huntington's disease and multiple sclerosis. Additionally, future studies could explore the potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in improving cognitive function and memory in aging populations.
In anti-inflammatory research, future studies could focus on exploring the potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in treating other inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, future studies could explore the potential of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in modulating the gut microbiome and its potential effects on inflammation.
In conclusion, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is a compound that has shown promise in various scientific research applications. The synthesis method of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the reaction of 2,3-dihydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione with 1-(2-chloroethyl)piperazine in the presence of a base such as potassium carbonate. 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been extensively studied for its potential therapeutic applications in cancer, neuroprotection, and anti-inflammatory research. The mechanism of action of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is not fully understood, but studies have suggested that it exerts its effects through various pathways. 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have various biochemical and physiological effects, and its potential advantages and limitations for lab experiments have been discussed. Finally, several future directions for research on 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione have been identified.

Synthesis Methods

The synthesis method of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves the reaction of 2,3-dihydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione with 1-(2-chloroethyl)piperazine in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydroxide to obtain 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione. This method has been reported to yield high purity and good yields of 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione.

Scientific Research Applications

2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been extensively studied for its potential therapeutic applications. In cancer research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has shown promising results as a potential anti-cancer agent. Studies have shown that 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to inhibit tumor growth and angiogenesis in animal models.
In neuroprotection research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has shown potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione can protect neurons from oxidative stress and reduce inflammation in the brain.
In anti-inflammatory research, 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-{4-[4-(2-hydroxyethyl)-1-piperazinyl]butyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to reduce oxidative stress and protect against liver damage in animal models.